Cas no 771581-56-7 (2-(3-fluoro-4-methylphenyl)ethan-1-amine)

• Product Name: 2-(3-fluoro-4-methylphenyl)ethan-1-amine
• CAS No: 771581-56-7
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 551709
• PubChem ID: 45090549
• Update Time: 2025-04-19

2-(3-fluoro-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-fluoro-4-methyl-
• Benzeneethanamine, 3-fluoro-4-methyl- (9CI)
• 2-(3-Fluoro-4-methylphenyl)ethanamine
• 2-(3-fluoro-4-methylphenyl)ethan-1-amine
• AKOS012955905
• 771581-56-7
• SCHEMBL14157243
• EN300-1253215
• DTXSID80666643

• MDL： MFCD06212977
• Inchi： 1S/C9H12FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： WTQAMTKOJSEDDW-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCN

Computed Properties

• Exact Mass: 153.09546
• Monoisotopic Mass: 153.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines